![molecular formula C19H22N4O4S B2603353 2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide CAS No. 923245-52-7](/img/structure/B2603353.png)
2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide is a useful research compound. Its molecular formula is C19H22N4O4S and its molecular weight is 402.47. The purity is usually 95%.
BenchChem offers high-quality 2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-cyclopropylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis
- The compound plays a role in heterocyclic synthesis, especially in the creation of thiazole and imidazole derivatives. These heterocyclic compounds have broad applications, particularly in pharmaceutical chemistry (Hunnur, Latthe, & Badami, 2005).
Synthesis of 1H-imidazole 3-oxides
- It is used in the synthesis of optically active 1H-imidazole 3-oxides, which are crucial for developing chiral molecules. These compounds find applications in stereoselective synthesis, a key area in medicinal chemistry (Jasiński, Mlostoń, Linden, & Heimgartner, 2008).
Anticancer Agent Metabolism
- In the study of the metabolism of antiangiogenic agents, this compound has been a focus, particularly in understanding the metabolic pathways in medicinal chemistry (Kim et al., 2005).
Anticonvulsant Activity
- This compound has been studied for its potential in anticonvulsant activity, contributing to the development of new therapeutic agents in neuropharmacology (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).
Antibacterial Agents
- Its derivatives have been synthesized and tested for antibacterial activity, indicating its significance in the development of new antimicrobial agents (Ramalingam, Ramesh, & Sreenivasulu, 2019).
QSAR Studies
- The compound is involved in quantitative structure-activity relationship (QSAR) studies, aiding in the design of molecules with desired biological activity (Shah, Desai, Awasthi, & Saxena, 2001).
pKa Determination
- Its derivatives have been used in studies for determining pKa values, which is crucial in drug design and understanding the behavior of pharmaceuticals in different environments (Duran & Canbaz, 2013).
Antitumor Activity
- The compound's derivatives have shown potential in antitumor activity, contributing to oncological drug research and development (Yurttaş, Tay, & Demirayak, 2015).
Anti-inflammatory Activity
- It has been a subject in the synthesis and evaluation of anti-inflammatory agents, indicating its importance in developing treatments for inflammatory diseases (Bhor & Sable, 2022).
properties
IUPAC Name |
2-[2-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-cyclopropylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O4S/c1-12(25)13-2-4-14(5-3-13)22-18(27)11-28-19-20-8-16(10-24)23(19)9-17(26)21-15-6-7-15/h2-5,8,15,24H,6-7,9-11H2,1H3,(H,21,26)(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STNRTGUPWGDYDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2CC(=O)NC3CC3)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetylphenyl)-2-({1-[(cyclopropylcarbamoyl)methyl]-5-(hydroxymethyl)-1H-imidazol-2-yl}sulfanyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.